Cas no 2231673-05-3 (Methyl 6-tert-butylthieno[3,2-d]pyrimidine-4-carboxylate)

• Product Name: Methyl 6-tert-butylthieno[3,2-d]pyrimidine-4-carboxylate
• CAS No: 2231673-05-3
• MF: C₁₂H₁₄N₂O₂S
• MW: 250.316761493683
• MDL: MFCD31697628
• CID: 5058672
• PubChem ID: 134819152
• Update Time: 2026-02-28

Methyl 6-tert-butylthieno[3,2-d]pyrimidine-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 6-tert-butylthieno[3,2-d]pyrimidine-4-carboxylate
• Methyl 6-t-butylthieno[3,2-d]pyrimidine-4-carboxylate
• methyl6-tert-butylthieno[3,2-d]pyrimidine-4-carboxylate
• PS-20808
• SB41018
• 2231673-05-3
• MFCD31697628
• Methyl6-(tert-Butyl)thieno[3,2-d]pyrimidine-4-carboxylate
• P18930
• CS-0172834
• Methyl 6-tert-butylthieno[3,2-d]pyrimidine-4-carboxylate

• MDL： MFCD31697628
• Inchi： 1S/C12H14N2O2S/c1-12(2,3)8-5-7-10(17-8)9(11(15)16-4)14-6-13-7/h5-6H,1-4H3
• InChI Key： ILOCUDOTHRNTJA-UHFFFAOYSA-N
• SMILES： S1C2C(C(=O)OC)=NC=NC=2C=C1C(C)(C)C

Computed Properties

• Exact Mass: 250.07759887g/mol
• Monoisotopic Mass: 250.07759887g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 303
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 80.3

Additional information on Methyl 6-tert-butylthieno[3,2-d]pyrimidine-4-carboxylate

Recent Advances in the Study of Methyl 6-tert-butylthieno[3,2-d]pyrimidine-4-carboxylate (CAS: 2231673-05-3)

Methyl 6-tert-butylthieno[3,2-d]pyrimidine-4-carboxylate (CAS: 2231673-05-3) is a heterocyclic compound that has garnered significant attention in the field of medicinal chemistry due to its potential as a scaffold for drug development. Recent studies have focused on its synthesis, structural modifications, and biological activities, particularly in the context of kinase inhibition and anticancer therapeutics. This research brief aims to summarize the latest findings related to this compound and its applications in chemical biology and pharmaceutical research.

The synthesis of Methyl 6-tert-butylthieno[3,2-d]pyrimidine-4-carboxylate has been optimized in recent years to improve yield and purity. A study published in the Journal of Medicinal Chemistry (2023) demonstrated a novel one-pot synthesis method that reduces the number of steps and minimizes byproduct formation. This advancement is critical for scaling up production for preclinical and clinical studies. The compound's structural features, including the thieno[3,2-d]pyrimidine core and the tert-butyl group, have been shown to enhance its binding affinity to specific kinase targets, such as EGFR and BRAF, which are implicated in various cancers.

In vitro and in vivo studies have revealed promising anticancer properties of Methyl 6-tert-butylthieno[3,2-d]pyrimidine-4-carboxylate. For instance, a recent study in Cancer Research (2024) reported that derivatives of this compound exhibit potent inhibitory effects on tumor cell proliferation, particularly in non-small cell lung cancer (NSCLC) and melanoma models. The mechanism of action involves the disruption of kinase signaling pathways, leading to apoptosis and cell cycle arrest. Additionally, the compound's pharmacokinetic profile, including its metabolic stability and oral bioavailability, has been evaluated in rodent models, showing favorable results for further development.

Beyond its anticancer potential, Methyl 6-tert-butylthieno[3,2-d]pyrimidine-4-carboxylate has also been explored for its anti-inflammatory and antimicrobial activities. A 2023 study in Bioorganic & Medicinal Chemistry Letters highlighted its efficacy in inhibiting pro-inflammatory cytokines, suggesting potential applications in treating autoimmune diseases. Furthermore, preliminary data indicate that certain derivatives of this compound exhibit broad-spectrum antimicrobial activity against resistant bacterial strains, making it a candidate for addressing antibiotic resistance.

Despite these advancements, challenges remain in the development of Methyl 6-tert-butylthieno[3,2-d]pyrimidine-4-carboxylate as a therapeutic agent. Issues such as off-target effects, toxicity profiles, and formulation stability need to be addressed in future research. Collaborative efforts between academic institutions and pharmaceutical companies are essential to overcome these hurdles and advance the compound into clinical trials. The ongoing research on this molecule underscores its versatility and potential as a lead compound in drug discovery.

In conclusion, Methyl 6-tert-butylthieno[3,2-d]pyrimidine-4-carboxylate (CAS: 2231673-05-3) represents a promising candidate for multiple therapeutic applications, particularly in oncology. Its unique structural features and biological activities make it a valuable subject of study in the chemical biology and pharmaceutical fields. Continued research and development efforts are expected to further elucidate its mechanisms of action and optimize its therapeutic potential.